2-(2,5-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• IUPAC Name: 2-(2,5-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C16H13Cl2NO4/c17-10-1-3-12(18)14(7-10)23-9-16(20)19-11-2-4-13-15(8-11)22-6-5-21-13/h1-4,7-8H,5-6,9H2,(H,19,20)
• InChI Key: DEPQDDCTLVMCTA-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)COC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C16H13Cl2NO4
• Molecular Weight: 354.2 g/mol

Description

2-(2,5-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, also known as dicamba, is a synthetic herbicide used for selective weed control in crops such as corn, soybeans, and wheat. Dicamba was first introduced in the 1960s and has since been used extensively in agriculture. Its effectiveness in controlling weeds has made it a popular herbicide among farmers. However, due to its potential environmental and health risks, dicamba has been a controversial topic in recent years.

Mechanism of Action

Dicamba works by disrupting the growth and development of plants. It is absorbed by the leaves and moves throughout the plant, causing abnormal growth and eventually killing the plant. Dicamba targets the auxin pathway, which is responsible for regulating plant growth and development.
Biochemical and Physiological Effects:
Dicamba has been shown to have both biochemical and physiological effects on plants. It disrupts the normal functioning of the plant's cells, leading to abnormal growth and eventually death. Dicamba also affects the plant's ability to photosynthesize, reducing its ability to produce energy.

Advantages and Limitations for Lab Experiments

Dicamba has several advantages for use in laboratory experiments. It is easy to apply and has a high level of selectivity, meaning it only affects certain types of plants. It is also relatively inexpensive and widely available. However, 2-(2,5-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has limitations in that it can be toxic to non-target plants and can have negative effects on the environment if not used properly.

Future Directions

There are several future directions for research on 2-(2,5-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide. One area of focus is on developing new formulations of 2-(2,5-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide that are less toxic to non-target plants and have reduced environmental impact. Another area of research is on the development of new herbicides that are more effective against weeds that have developed resistance to 2-(2,5-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide. Additionally, research is needed to better understand the long-term effects of 2-(2,5-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide on the environment and human health.

Scientific Research Applications

Dicamba has been extensively researched for its effectiveness in controlling weeds in various crops. Studies have shown that 2-(2,5-dichlorophenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is effective against a wide range of broadleaf weeds, including those that have developed resistance to other herbicides. Dicamba has also been studied for its potential to increase crop yields by reducing weed competition.